Cas no 2408968-41-0 (1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1))

• Product Name: 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1)
• CAS No: 2408968-41-0
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 5811050
• PubChem ID: 146082122
• Update Time: 2025-05-26

1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1)
• [4-amino-1-(hydroxymethyl)cyclohexyl]methanol hydrochloride
• [4-Amino-1-(hydroxymethyl)cyclohexyl]methanol;hydrochloride
• EN300-7535791
• 2408968-41-0

• Inchi： 1S/C8H17NO2.ClH/c9-7-1-3-8(5-10,6-11)4-2-7;/h7,10-11H,1-6,9H2;1H
• InChI Key： YXCVXMOIRCVQAU-UHFFFAOYSA-N
• SMILES： C(C1(CCC(N)CC1)CO)O.Cl

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1)

Research Briefing on 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1) (CAS: 2408968-41-0) in Chemical Biology and Pharmaceutical Applications

1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1) (CAS: 2408968-41-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexane backbone and amino-functionalized diol structure, serves as a versatile intermediate in the synthesis of novel drug candidates and biomaterials. Recent studies have explored its potential in modulating biological pathways, enhancing drug delivery systems, and contributing to the development of targeted therapies.

In the context of drug discovery, 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1) has been investigated for its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the design of kinase inhibitors, where its rigid cyclohexane structure provided optimal spatial orientation for binding to ATP pockets. The hydrochloride salt form (CAS: 2408968-41-0) was particularly noted for its improved solubility and stability under physiological conditions, making it a preferred choice for in vitro and in vivo assays.

Beyond its applications in small-molecule therapeutics, this compound has also been explored in polymer chemistry. Researchers have utilized its bifunctional nature to create cross-linked hydrogels for controlled drug release. A recent publication in Biomaterials Science demonstrated that polymers derived from 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1) exhibited tunable degradation rates and biocompatibility, suggesting potential for use in implantable medical devices. The study further emphasized the compound's role in enhancing mechanical properties while maintaining low cytotoxicity.

From a mechanistic perspective, the amino group in 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1) provides a reactive site for further functionalization, enabling conjugation with targeting moieties such as peptides or antibodies. This feature has been leveraged in the development of antibody-drug conjugates (ADCs), where the compound serves as a linker between the cytotoxic payload and the targeting antibody. Preliminary data from a 2024 preclinical study indicated that ADCs incorporating this linker demonstrated improved plasma stability and tumor-specific delivery compared to traditional counterparts.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1). Recent advancements in flow chemistry have addressed some of these issues, as reported in Organic Process Research & Development, where continuous manufacturing techniques yielded higher purity batches of CAS: 2408968-41-0 with reduced environmental impact. These methodological improvements are expected to facilitate broader adoption of this compound in industrial settings.

Looking ahead, the unique physicochemical properties of 1,1-Cyclohexanedimethanol, 4-amino-, hydrochloride (1:1) position it as a valuable tool in the development of next-generation pharmaceuticals. Ongoing research is exploring its potential in RNA therapeutics, where its structural features may contribute to improved oligonucleotide delivery. As the chemical biology field continues to evolve, this compound is likely to play an increasingly important role in bridging synthetic chemistry with biological applications.